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Abstract

This document provides detailed application notes and protocols for the preparation, storage,
and use of Hi 76-0079, a potent and specific inhibitor of hormone-sensitive lipase (HSL). The
information is intended to guide researchers in accurately preparing stock solutions in Dimethyl
Sulfoxide (DMSO) for various in vitro and in vivo experimental applications.

Introduction to Hi 76-0079

Hi 76-0079 (also known as NNC0076-0079) is a small molecule inhibitor that specifically
targets hormone-sensitive lipase (HSL), a key enzyme in the hydrolysis of triglycerides.[1] HSL
catalyzes the breakdown of diacylglycerols (DAG) into monoacylglycerols (MAG) and free fatty
acids (FFA), a critical step in overall lipolysis.[2] By inhibiting HSL, Hi 76-0079 serves as a
valuable tool for studying lipid metabolism and is being investigated for its therapeutic potential
in metabolic disorders such as obesity and diabetes.[3] It has been shown to work
synergistically with ATGL inhibitors, like Atglistatin, to nearly completely block lipolysis.[1][4]

Physicochemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of Hi 76-0079 is essential
for accurate stock solution preparation.
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Property Value Reference
Molecular Formula C11H13CIN20s3 516171
Molecular Weight 256.69 g/mol [61[7]
Appearance White to off-white solid powder  [5][7]

CAS Number 374567-94-9 [5][6][8]
ICso for HSL ~100-184 nM [3][5]1[6]
Solubility in DMSO =200 mg/mL (779.15 mM) [1][6]
Alternative Solubility 250 mg/mL. (373.94 mM) in [5][9]

DMSO

Protocol for Preparing a 10 mM Hi 76-0079 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Hi 76-0079 in DMSO, a
common starting concentration for many experimental setups.

Materials:

Hi 76-0079 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:
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o Equilibrate Reagents: Allow the Hi 76-0079 powder and DMSO to reach room temperature
before use. This is particularly important for DMSO, which can absorb atmospheric moisture
when cold.

o Weigh Hi 76-0079: Accurately weigh the desired amount of Hi 76-0079 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you will need 2.567 mg of Hi 76-0079.

o Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (
g/mol ) x 1000 mg/g

o Mass (mg) = 0.010 mol/L x 0.001 L x 256.69 g/mol x 1000 mg/g = 2.567 mg

» Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Hi 76-
0079 powder. For the example above, add 1 mL of DMSO.

e Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If dissolution is
slow, brief sonication in an ultrasonic bath can be used to facilitate the process.[1][6] Visually
inspect the solution to ensure there are no visible particles.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

Storage and Stability:

Proper storage is crucial to maintain the integrity of the Hi 76-0079 stock solution.

Storage Condition Duration Reference
In DMSO at -20°C 1 month [6][7]
In DMSO at -80°C 6 months [617]
Powder at -20°C 3 years [61[7]
Powder at 4°C 2 years [61[7]

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate a typical experimental workflow for using the Hi 76-0079 stock
solution and its targeted signaling pathway.

Experimental Workflow: In Vitro Lipolysis Assay
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Figure 1. A generalized workflow for an in vitro lipolysis experiment using Hi 76-0079.
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Inhibition of the Lipolysis Pathway by Hi 76-0079
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Figure 2. Hi 76-0079 specifically inhibits Hormone-Sensitive Lipase (HSL).
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Application Notes and Best Practices

e Hygroscopic Nature of DMSO: DMSO is hygroscopic and can readily absorb water from the
atmosphere, which can impact the solubility of Hi 76-0079.[1] It is highly recommended to
use anhydrous or freshly opened DMSO for preparing stock solutions.

e Use in Combination Studies: Hi 76-0079 is often used in conjunction with ATGL inhibitors,
such as Atglistatin, to achieve a more complete blockade of lipolysis.[10] When designing
such experiments, it is important to optimize the concentrations of both inhibitors.

 In Vivo Formulations: For in vivo studies, the DMSO stock solution is typically diluted into a
vehicle suitable for administration, such as a mixture of DMSO, PEG300, Tween-80, and
saline, or corn oil.[1][6] It is crucial to ensure the final concentration of DMSO is well-
tolerated by the animal model.

o Confirmation of Activity: The biological activity of the prepared Hi 76-0079 solution should be
validated in a relevant assay, such as measuring the inhibition of forskolin-stimulated
lipolysis in 3T3-L1 adipocytes.[1][10]

e Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes
is critical to prevent degradation of the compound due to repeated freezing and thawing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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